Cas no 883543-40-6 (1-(4-Methyl-piperidin-1-ylmethyl)-propylamine)

1-(4-Methyl-piperidin-1-ylmethyl)-propylamine is a chiral amine derivative featuring a piperidine core with a 4-methyl substitution and an aminomethylpropyl side chain. This compound is of interest in pharmaceutical and fine chemical synthesis due to its structural versatility as a building block for bioactive molecules. The presence of both secondary amine and piperidine moieties enhances its utility in forming stable intermediates or catalysts. Its well-defined stereochemistry and functional group compatibility make it suitable for asymmetric synthesis and medicinal chemistry applications. The compound’s stability under standard conditions and solubility in common organic solvents further facilitate its handling in synthetic workflows.
1-(4-Methyl-piperidin-1-ylmethyl)-propylamine structure
883543-40-6 structure
Product Name:1-(4-Methyl-piperidin-1-ylmethyl)-propylamine
CAS No:883543-40-6
MF:C10H22N2
MW:170.295082569122
CID:4674633
PubChem ID:6484671
Update Time:2025-05-27

1-(4-Methyl-piperidin-1-ylmethyl)-propylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methyl-piperidin-1-ylmethyl)-propylamine
    • 1-(4-methylpiperidin-1-yl)butan-2-amine
    • 1-(4-methylpiperidyl)but-2-ylamine
    • BAS 12790846
    • SBB042323
    • 1-[(4-methylpiperidino)methyl]propylamine
    • BB 0220568
    • ST50401411
    • SB41836
    • DTXSID501281387
    • AKOS000270741
    • I+/--Ethyl-4-methyl-1-piperidineethanamine
    • ALBB-035231
    • AKOS016040098
    • 883543-40-6
    • MDL: MFCD06446861
    • Inchi: 1S/C10H22N2/c1-3-10(11)8-12-6-4-9(2)5-7-12/h9-10H,3-8,11H2,1-2H3
    • InChI Key: KUVAPQHVIWXCEO-UHFFFAOYSA-N
    • SMILES: N1(CC(CC)N)CCC(C)CC1

Computed Properties

  • Exact Mass: 170.178298710g/mol
  • Monoisotopic Mass: 170.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • XLogP3: 1.6

1-(4-Methyl-piperidin-1-ylmethyl)-propylamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(4-Methyl-piperidin-1-ylmethyl)-propylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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